Cas no 2122799-82-8 (1-(Methoxymethyl)-1H-indole-5-D)

• Product Name: 1-(Methoxymethyl)-1H-indole-5-D
• CAS No: 2122799-82-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 4638011
• PubChem ID: 10491887
• Update Time: 2025-06-03

1-(Methoxymethyl)-1H-indole-5-D Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxymethyl)-1H-indole-5-D

• Inchi： 1S/C10H11NO/c1-12-8-11-7-6-9-4-2-3-5-10(9)11/h2-7H,8H2,1H3
• InChI Key： DIDZHWPGXZYJJH-UHFFFAOYSA-N
• SMILES： C(N1C=CC2=CC([H])=CC=C12)OC

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 14.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(Methoxymethyl)-1H-indole-5-D

Comprehensive Overview of 1-(Methoxymethyl)-1H-indole-5-D (CAS No. 2122799-82-8): Properties, Applications, and Industry Insights

The compound 1-(Methoxymethyl)-1H-indole-5-D (CAS No. 2122799-82-8) is a deuterated derivative of indole, a heterocyclic aromatic organic compound widely utilized in pharmaceuticals, agrochemicals, and material science. With the increasing demand for deuterated compounds in drug discovery and development, this molecule has garnered significant attention due to its potential to enhance metabolic stability and bioavailability. The incorporation of deuterium (D) at the 5-position of the indole ring offers unique advantages, such as improved pharmacokinetic properties, making it a valuable building block for researchers.

In recent years, the pharmaceutical industry has witnessed a surge in interest in deuterium-labeled compounds, driven by their ability to prolong the half-life of active pharmaceutical ingredients (APIs). 1-(Methoxymethyl)-1H-indole-5-D exemplifies this trend, as its structural features align with the growing focus on isotope effects in medicinal chemistry. Researchers frequently search for terms like "deuterated indole derivatives" and "CAS 2122799-82-8 applications", reflecting the compound's relevance in cutting-edge drug design.

The methoxymethyl functional group in 1-(Methoxymethyl)-1H-indole-5-D further enhances its versatility. This moiety is known for its role in protecting groups and as a synthetic intermediate in organic synthesis. Laboratories specializing in custom synthesis and isotope labeling often prioritize this compound for its utility in creating complex molecular architectures. Additionally, its stability under various reaction conditions makes it a preferred choice for high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 1-(Methoxymethyl)-1H-indole-5-D is frequently discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, manufacturers are exploring eco-friendly routes to produce deuterated compounds. Searches for "deuterium incorporation methods" and "CAS 2122799-82-8 synthesis" highlight the need for efficient and scalable processes. This compound's compatibility with catalytic deuterium exchange reactions positions it as a model for sustainable isotope labeling.

Beyond pharmaceuticals, 1-(Methoxymethyl)-1H-indole-5-D finds applications in material science, particularly in the development of organic semiconductors and luminescent materials. The indole core is a common motif in optoelectronic materials, and its deuterated variants can offer improved performance in devices such as OLEDs and sensors. This dual applicability in life sciences and advanced materials underscores the compound's interdisciplinary significance.

Quality control and analytical characterization are critical for 1-(Methoxymethyl)-1H-indole-5-D, given its specialized use. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify isotopic purity and structural integrity. Suppliers and researchers often emphasize the importance of certificates of analysis (CoA) and batch-to-batch consistency, which are key factors in procurement decisions.

In summary, 1-(Methoxymethyl)-1H-indole-5-D (CAS No. 2122799-82-8) represents a convergence of innovation in deuterium chemistry, drug development, and material engineering. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific research and commercial production. As the demand for isotopically labeled compounds grows, this molecule is poised to play a pivotal role in shaping future advancements across multiple disciplines.